Cas no 52374-18-2 (Benzenesulfonamide,N-hexyl-4-nitro-)

• Product Name: Benzenesulfonamide,N-hexyl-4-nitro-
• CAS No: 52374-18-2
• MF: C₁₂H₁₈N₂O₄S
• MW: 286.347321987152
• CID: 386546
• PubChem ID: 296253
• Update Time: 2025-04-19

Benzenesulfonamide,N-hexyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-hexyl-4-nitro-
• N-n-Hexyl-4-nitrobenzenesulfonamide
• N-hexyl-4-nitrobenzenesulfonamide
• AC1L6PUR
• hexyl[(4-nitrophenyl)sulfonyl]amine
• MolPort-001-502-961
• N-Hexyl-4-nitro-benzenesulfonamide
• NSC166196
• STK089607
• NSC-166196
• SR-01000310383
• AKOS000668503
• CS-0331884
• DTXSID50304540
• N-hexyl-4-nitrobenzene-1-sulfonamide
• N-HEXYL-4-NITRO-1-BENZENESULFONAMIDE
• 52374-18-2
• SR-01000310383-1

• Inchi： 1S/C12H18N2O4S/c1-2-3-4-5-10-13-19(17,18)12-8-6-11(7-9-12)14(15)16/h6-9,13H,2-5,10H2,1H3
• InChI Key： HMKTZTGMSGRPHW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 286.09884
• Monoisotopic Mass: 286.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31
• LogP: 4.44830